5-Bromo-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2-one

• IUPAC Name: 5-bromo-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2-one
• InChI: InChI=1S/C11H12BrN3O2/c1-7(2)11-13-9(17-14-11)6-15-5-8(12)3-4-10(15)16/h3-5,7H,6H2,1-2H3
• InChI Key: YTGWBLOZBWGQHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)CN2C=C(C=CC2=O)Br
• Molecular Formula: C11H12BrN3O2
• Molecular Weight: 298.14 g/mol

Description

5-Bromo-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2-one, also known as BRD7929, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

5-Bromo-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2-one acts as a selective inhibitor of CK2 by binding to the ATP-binding site of the enzyme. This prevents the phosphorylation of its substrates and leads to the inhibition of its activity. The inhibition of CK2 by 5-Bromo-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2-one has been shown to induce apoptosis in cancer cells and to inhibit tumor growth in animal models.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-Bromo-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2-one are related to its inhibition of CK2. In cancer cells, the inhibition of CK2 by 5-Bromo-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2-one has been shown to induce apoptosis, inhibit cell proliferation, and sensitize cells to chemotherapy. In animal models, 5-Bromo-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2-one has been shown to inhibit tumor growth and to enhance the efficacy of chemotherapy.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-Bromo-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2-one is its selectivity for CK2, which allows for the specific inhibition of this enzyme without affecting other kinases. This makes it a useful tool for studying the role of CK2 in cellular processes and for identifying new targets for drug development. However, one limitation of 5-Bromo-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2-one is its relatively low potency, which may require higher concentrations for effective inhibition.

Future Directions

There are several future directions for the research and development of 5-Bromo-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2-one. One direction is to optimize its potency and selectivity through structure-activity relationship studies and medicinal chemistry approaches. Another direction is to investigate its potential applications in other diseases, such as neurodegenerative disorders and inflammatory diseases. Additionally, the combination of 5-Bromo-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2-one with other drugs or therapies could be explored to enhance its efficacy and reduce potential side effects.
Conclusion:
In conclusion, 5-Bromo-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2-one is a promising compound with potential applications in drug discovery and development. Its selectivity for CK2 and its ability to induce apoptosis in cancer cells make it a useful tool for studying cellular processes and identifying new targets for drug development. Further research is needed to optimize its potency and selectivity and to explore its potential applications in other diseases.

Synthesis Methods

The synthesis of 5-Bromo-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2-one involves a series of chemical reactions, including the condensation of 3-propan-2-yl-1,2,4-oxadiazol-5-amine with 5-bromo-2-chloropyridin-2-one in the presence of a base, followed by the deprotection of the resulting compound. The final product is obtained through purification and isolation steps.

Scientific Research Applications

5-Bromo-1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridin-2-one has been found to have potential applications in drug discovery and development. It has been identified as a selective inhibitor of the protein kinase CK2, which is an important target for the treatment of cancer and other diseases. CK2 is involved in various cellular processes, including cell proliferation, differentiation, apoptosis, and DNA repair. Inhibition of CK2 has been shown to induce cell death in cancer cells and to sensitize them to chemotherapy.